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Compound of Interest

Compound Name: Tert-butyl 2-(piperazin-1-yl)acetate

Cat. No.: B181056 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet for Tert-butyl 2-(piperazin-1-
yl)acetate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals

and is based on publicly available Safety Data Sheets (SDS). It is not a substitute for a certified

SDS from a supplier. Always refer to the original SDS and follow all institutional and regulatory

safety protocols.

Chemical Identification and Properties
Tert-butyl 2-(piperazin-1-yl)acetate is a bifunctional organic compound used as an

intermediate in organic synthesis, particularly in the development of pharmaceuticals,

pesticides, and dyes.[1] It features a piperazine ring, a common scaffold in drug discovery, and

a tert-butyl ester protecting group.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 112257-22-4

IUPAC Name tert-butyl 2-(piperazin-1-yl)acetate

Synonyms
tert-butyl 1-piperazinylacetate, tert-Butyl 2-(1-

Piperazinyl)acetate

Molecular Formula C10H20N2O2

Molecular Weight 200.28 g/mol

InChI Key JOJBGPBSHQZRDA-UHFFFAOYSA-N

Table 2: Physicochemical Data

Property Value Source

Physical Form Liquid [2]

Boiling Point
275.4 ± 25.0 °C at 760 mmHg

(Predicted)
[1][3]

Density 1.0 ± 0.1 g/cm³ (Predicted) [1][3]

Purity ≥ 95% [2]

Hazard Identification and Classification
This compound is classified as hazardous. The following tables summarize its GHS

classification and associated hazard and precautionary statements.

Table 3: GHS Hazard Classification
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Hazard Class Category

Acute Toxicity, Oral Category 4

Skin Irritation Category 2

Serious Eye Irritation Category 2A

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory System)

Source:[4][5]

Table 4: Hazard and Precautionary Statements
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Type Code Statement

Signal Word - Warning

Hazard H302 Harmful if swallowed.

H315 Causes skin irritation.

H319 Causes serious eye irritation.

H335
May cause respiratory

irritation.

Precautionary P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

P264
Wash skin thoroughly after

handling.

P270
Do not eat, drink or smoke

when using this product.

P271
Use only outdoors or in a well-

ventilated area.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

P301+P312

IF SWALLOWED: Call a

POISON CENTER or

doctor/physician if you feel

unwell.

P302+P352
IF ON SKIN: Wash with plenty

of soap and water.

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P305+P351+P338 IF IN EYES: Rinse cautiously

with water for several minutes.
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Remove contact lenses, if

present and easy to do.

Continue rinsing.

P332+P313
If skin irritation occurs: Get

medical advice/attention.

P337+P313
If eye irritation persists: Get

medical advice/attention.

P501

Dispose of contents/container

to an approved waste disposal

plant.

Source:[4][5][6]

Experimental Protocols for Safety Assessment
While specific experimental reports for tert-butyl 2-(piperazin-1-yl)acetate are not publicly

available, the hazard classifications are determined by standardized methodologies, such as

those outlined by the Organisation for Economic Co-operation and Development (OECD). The

following are general descriptions of such protocols.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)
This test evaluates the potential of a substance to cause irreversible (corrosion) or reversible

(irritation) inflammatory changes to the skin.

Animal Model: Typically, a single healthy young adult albino rabbit is used for an initial test.

Preparation: Approximately 24 hours before the test, the fur on the animal's back is clipped.

Application: A dose of 0.5 mL (for liquids) or 0.5 g (for solids) of the test substance is applied

to a small area (approx. 6 cm²) of the clipped skin and covered with a gauze patch and semi-

occlusive dressing.
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Exposure: The exposure period is typically 4 hours. For substances suspected of being

corrosive, a tiered approach may be used, with observations after 3 minutes and 1 hour.

Observation: After the exposure period, the patch is removed, and the skin is examined for

erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours post-application. The

severity of the lesions is scored.

Classification: The substance is classified based on the severity and reversibility of the skin

reactions.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)
This test assesses the potential of a substance to produce irritation or damage to the eye.

Animal Model: Healthy young adult albino rabbits are typically used.[7]

Procedure: The test substance (0.1 mL for liquids or ≤100 mg for solids) is applied in a single

dose into the conjunctival sac of one eye.[8] The other eye remains untreated and serves as

a control.[7]

Observation: The eyes are examined for lesions of the cornea, iris, and conjunctiva at 1, 24,

48, and 72 hours after application.[7] The use of topical anesthetics and systemic analgesics

is recommended to minimize pain.[7]

Classification: The substance is classified based on the severity, persistence, and

reversibility of the observed ocular lesions.

Boiling Point Determination (General Methods)
The boiling point is a key physical property. Standard laboratory methods include:

Distillation Method: A simple or fractional distillation is performed on a sample of at least 5

mL. The temperature at which the liquid-vapor equilibrium is established, indicated by a

stable thermometer reading as the bulk of the material distills, is recorded as the boiling

point.
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Thiele Tube Method: A small amount of the sample is placed in a tube with an inverted

capillary tube. The apparatus is heated in an oil bath (Thiele tube). The boiling point is the

temperature at which the stream of bubbles exiting the capillary tube stops, and the liquid

just begins to enter the capillary tube upon cooling.

Caption: Standard Laboratory Handling and Storage Workflow.

Emergency and First Aid Procedures
Immediate and appropriate first aid is critical in the event of exposure. The following workflow

outlines the recommended procedures based on SDS information.

Skin Contact Eye Contact Inhalation Ingestion

Exposure Event

Immediately remove contaminated clothing Rinse cautiously with water for several minutes Remove person to fresh air Rinse mouth

Wash skin with plenty of soap and water

If irritation occurs:
Get medical advice/attention

Remove contact lenses, if present and easy to do

Continue rinsing

If eye irritation persists:
Get medical advice/attention

Keep at rest in a position comfortable for breathing

If feeling unwell:
Call a POISON CENTER or doctor

Do NOT induce vomiting

Call a POISON CENTER or doctor

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b181056?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181056?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: First Aid Procedures for Different Exposure Routes.

Disposal Considerations
Proper disposal of tert-butyl 2-(piperazin-1-yl)acetate and its container is essential to prevent

environmental contamination and ensure safety.

End of Use / Contaminated Material

Is spill or leak contained?

Prevent further leakage if safe.
Absorb with inert material (e.g., sand, vermiculite)

No

Place in a suitable, labeled, and closed container for disposal

Yes

Consult local, regional, and national regulations for disposal

Do NOT let product enter drains, waterways, or soil Dispose of contents/container to an approved waste disposal plant

Click to download full resolution via product page

Caption: Logical Workflow for Spill Containment and Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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